2-[(3,4-dichlorobenzyl)thio]-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-N-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C17H12Cl2N2O3S/c18-13-6-5-10(7-14(13)19)8-25-9-15(22)20-21-16(23)11-3-1-2-4-12(11)17(21)24/h1-7H,8-9H2,(H,20,22)
• InChI Key: LHTCHKSNIWRROW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)NC(=O)CSCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N2O3S
• Molecular Weight: 395.3 g/mol

Description

2-[(3,4-dichlorobenzyl)thio]-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[(3,4-dichlorobenzyl)thio]-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or proteins involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3,4-dichlorobenzyl)thio]-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to inhibit the activity of certain enzymes involved in the development of Alzheimer's disease. In addition, it has been shown to have antimicrobial properties against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,4-dichlorobenzyl)thio]-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide in lab experiments is its potential as a drug candidate for the treatment of cancer and other diseases. It also has potential applications in the food industry as an antimicrobial agent. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the study of 2-[(3,4-dichlorobenzyl)thio]-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide. One direction is to further investigate its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is to study its potential as an inhibitor of enzymes involved in the development of Alzheimer's disease. Additionally, further research can be conducted to optimize its use as an antimicrobial agent in the food industry. Overall, the study of 2-[(3,4-dichlorobenzyl)thio]-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has the potential to lead to the development of new drugs and antimicrobial agents with various applications.

Scientific Research Applications

2-[(3,4-dichlorobenzyl)thio]-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been studied for its potential applications in various fields. In the pharmaceutical industry, it has been investigated as a potential drug candidate for the treatment of cancer and other diseases. It has also been studied as a potential inhibitor of certain enzymes involved in the development of Alzheimer's disease. In addition, it has been investigated for its antimicrobial properties and potential use in the food industry.